Cas no 2877689-23-9 (2-(4,4-difluoropiperidine-1-carbonyl)-4-[(1-methyl-1H-1,2,4-triazol-5-yl)methyl]morpholine)

• Product Name: 2-(4,4-difluoropiperidine-1-carbonyl)-4-[(1-methyl-1H-1,2,4-triazol-5-yl)methyl]morpholine
• CAS No: 2877689-23-9
• MF: C₁₄H₂₁F₂N₅O₂
• MW: 329.34564948082
• CID: 5331278
• PubChem ID: 165434954
• Update Time: 2025-10-19

2-(4,4-difluoropiperidine-1-carbonyl)-4-[(1-methyl-1H-1,2,4-triazol-5-yl)methyl]morpholine Chemical and Physical Properties

Names and Identifiers

• F6752-4000
• AKOS040864976
• 2877689-23-9
• 2-(4,4-difluoropiperidine-1-carbonyl)-4-[(1-methyl-1H-1,2,4-triazol-5-yl)methyl]morpholine
• (4,4-Difluoro-1-piperidinyl)[4-[(1-methyl-1H-1,2,4-triazol-5-yl)methyl]-2-morpholinyl]methanone

• Inchi： 1S/C14H21F2N5O2/c1-19-12(17-10-18-19)9-20-6-7-23-11(8-20)13(22)21-4-2-14(15,16)3-5-21/h10-11H,2-9H2,1H3
• InChI Key： HIKVRNFBRZZIHX-UHFFFAOYSA-N
• SMILES： C(N1CCC(F)(F)CC1)(C1OCCN(CC2N(C)N=CN=2)C1)=O

Computed Properties

• Exact Mass: 329.16633125g/mol
• Monoisotopic Mass: 329.16633125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 63.5Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 517.1±60.0 °C(Predicted)
• pka: 4.89±0.10(Predicted)

Additional information on 2-(4,4-difluoropiperidine-1-carbonyl)-4-[(1-methyl-1H-1,2,4-triazol-5-yl)methyl]morpholine

Compound CAS No. 2877689-23-9: 2-(4,4-Difluoropiperidine-1-carbonyl)-4-[(1-methyl-1H-1,2,4-triazol-5-yl)methyl]morpholine

The compound with CAS No. 2877689-23-9, known as 2-(4,4-difluoropiperidine-1-carbonyl)-4-[(1-methyl-1H-1,2,4-triazol-5-yl)methyl]morpholine, is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a difluoropiperidine moiety and a morpholine ring system. The presence of these functional groups endows the molecule with distinctive chemical and biological properties.

The difluoropiperidine group in the molecule is notable for its ability to modulate the compound's pharmacokinetic profile. Fluorine substitution in piperidine derivatives is known to enhance stability and bioavailability, making this compound a promising candidate for drug development. Recent studies have highlighted the potential of such fluorinated piperidine derivatives in targeting specific receptor systems, thereby offering therapeutic benefits in conditions such as central nervous system disorders and inflammatory diseases.

The morpholine ring system in the compound adds another layer of complexity to its structure. Morpholine derivatives are widely recognized for their role in enhancing the solubility and permeability of drug candidates. In this compound, the morpholine moiety is further substituted with a (1-methyl-1H-1,2,4-triazol-5-yl)methyl group. This substitution introduces additional hydrogen bonding capabilities and enhances the molecule's ability to interact with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound with various protein targets. For instance, molecular docking studies have revealed that CAS No. 2877689-23-9 exhibits strong binding affinity towards certain G-protein coupled receptors (GPCRs), which are critical targets in drug discovery. These findings underscore the potential of this compound as a lead molecule for developing novel therapeutic agents.

In terms of synthesis, the compound is typically prepared through a multi-step process involving coupling reactions and ring-forming techniques. The use of advanced catalysts and reaction conditions has significantly improved the yield and purity of this compound. Researchers have also explored alternative synthetic routes to optimize the production process further.

From an application standpoint, CAS No. 2877689-23-9 has shown promise in preclinical studies as a potential candidate for treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Its ability to cross the blood-brain barrier and interact with key pathological pathways makes it an attractive option for further investigation.

Moreover, recent studies have delved into the pharmacokinetic profile of this compound using state-of-the-art analytical techniques such as liquid chromatography-mass spectrometry (LCMS). These studies have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) properties. The results indicate that the compound exhibits favorable pharmacokinetic characteristics, which are essential for its potential use as an oral drug.

In conclusion, CAS No. 2877689-23-9, or 2-(4,4-difluoropiperidine-1-carbonyl)-4-[(1-methyl-1H-1,2,4-triazol5yl)methyl]morpholine, represents a cutting-edge chemical entity with significant potential in drug discovery and development. Its unique structural features and promising biological activity make it a focal point for ongoing research efforts.